Cas no 13694-12-7 (7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid)
7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid
- 8-oxo-7-phenyl-7,8-dihydropyrido[2,3-d]pyridazine-5-carboxylic acid
- 8-oxo-7-phenylpyrido[2,3-d]pyridazine-5-carboxylic acid
- Pyrido[2,3-d]pyridazine-5-carboxylic acid, 7,8-dihydro-8-oxo-7-phenyl-
- DB-350688
- DTXSID90856593
- 8-oxo-7-phenyl-7H,8H-pyrido[2,3-d]pyridazine-5-carboxylic acid
- 7,8-dihydro-8-oxo-7-phenylpyrido[2,3-d]pyridazine-5-carboxylic acid
- 13694-12-7
- 8-oxo-7-phenyl-7,8-dihydropyrido[2,3-d]pyridazine-5-carboxylicacid
-
- MDL: MFCD25973210
- Inchi: 1S/C14H9N3O3/c18-13-11-10(7-4-8-15-11)12(14(19)20)16-17(13)9-5-2-1-3-6-9/h1-8H,(H,19,20)
- InChI Key: AWTCJXDKGWAIFS-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=CC=N2)C(C(=O)O)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 267.06447
- Monoisotopic Mass: 267.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- PSA: 82.86
7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243648-1g |
8-Oxo-7-phenyl-7,8-dihydropyrido[2,3-d]pyridazine-5-carboxylic acid |
13694-12-7 | 95% | 1g |
$*** | 2023-03-30 |
7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid
Professional Introduction to 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic Acid (CAS No. 13694-12-7)
7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound, identified by its CAS number CAS NO. 13694-12-7, has garnered considerable attention due to its unique structural properties and potential applications in drug discovery. The compound belongs to the pyrido[2,3-d]pyridazine class, a scaffold that has been extensively studied for its pharmacological activities.
The molecular structure of 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid consists of a fused ring system comprising a pyridazine and a pyridine moiety. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of a carboxylic acid group at the 5-position enhances its functionality, allowing for further derivatization and modification.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrido[2,3-d]pyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid has been investigated for its potential role in modulating enzyme activity and inhibiting inflammatory pathways.
One of the most compelling aspects of this compound is its interaction with enzymes involved in cellular signaling pathways. Research indicates that it may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical players in processes such as cell growth and differentiation. These findings have opened up new avenues for developing therapeutic agents targeting chronic diseases like cancer and neurodegenerative disorders.
The structural features of 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid also make it an attractive candidate for further chemical optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a key step.
Recent studies have also highlighted the compound's potential in addressing metabolic disorders. The ability of pyrido[2,3-d]pyridazine derivatives to influence metabolic pathways has been well-documented. For instance, some derivatives have shown efficacy in improving glucose homeostasis and lipid metabolism. Given these findings, 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid could be a valuable asset in developing novel treatments for diabetes and related metabolic conditions.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have played crucial roles in constructing the desired molecular framework.
In addition to its synthetic significance, 7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid has implications in materials science and industrial applications. Its unique electronic properties make it suitable for use in organic electronics and as a precursor for more complex materials. Ongoing research is exploring its potential use in developing novel optoelectronic devices and catalysts.
The future prospects of this compound are promising as more research unfolds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic profiles. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process.
In conclusion, 7,8-dihydro-8-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenophenyl-pyrido[2,3-d]pyridazine-oxygenocarboxylic acid (CAS No. 13694-oxygenoxygenoxygenoxygen12-oxygenoxygen) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and multifaceted applications make it a compound of great interest for both researchers and industry professionals alike.
13694-12-7 (7,8-dihydro-8-oxo-7-phenyl-pyrido[2,3-d]pyridazine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)